Cas no 72986-46-0 (2-Propanol,2,2'-oxybis-)

• Product Name: 2-Propanol,2,2'-oxybis-
• CAS No: 72986-46-0
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 563265
• PubChem ID: 19028580
• Update Time: 2025-04-19

2-Propanol,2,2'-oxybis- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,2,2'-oxybis-
• 2,2'-Oxydipropan-2-ol
• 2-(2-hydroxypropan-2-yloxy)propan-2-ol
• DTXSID10223263
• EINECS 277-175-7
• 72986-46-0
• NS00037452
• SCHEMBL126089

• Inchi： 1S/C6H14O3/c1-5(2,7)9-6(3,4)8/h7-8H,1-4H3
• InChI Key： PRHCBRXAHBBRKA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)O)C(C)(C)O

Computed Properties

• Exact Mass: 134.09432
• Monoisotopic Mass: 134.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.039
• Boiling Point: 93°C at 760 mmHg
• Flash Point: 10°C
• Refractive Index: 1.448
• PSA: 49.69